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Cat. No.: B15476197

A detailed analysis for researchers and scientists in materials science and drug development.

This guide provides a comparative overview of the magnetic properties of two gadolinium-
based intermetallic compounds: Gd3Pd2 and Gd3AI2. While extensive experimental data is
available for Gd3Al2, information on Gd3Pd2 is comparatively limited in the public domain. This
guide summarizes the known magnetic characteristics of both compounds, drawing from
published research to aid in further investigation and application.

Overview of Magnetic Properties

Both Gd3Pd2 and Gd3AI2 are gadolinium-based intermetallic compounds that exhibit
ferromagnetic behavior. Gadolinium compounds are of significant interest for applications such
as magnetic refrigeration due to their often large magnetocaloric effect (MCE) near their
magnetic ordering temperatures.

Gd3AI2 is a well-characterized compound that orders ferrimagnetically at a relatively high Curie
temperature.[1] It also undergoes a metamagnetic transition at low temperatures under a
sufficiently high magnetic field.[1]

Gd3Pd2 is confirmed to be ferromagnetic, and below 300 K, its magnetic behavior deviates
from the Curie-Weiss law.[2] However, detailed quantitative data on its magnetic ordering
temperature and magnetocaloric properties are not readily available in published literature. It
has been noted that its magnetization is far from saturation even at magnetic fields of up to 20
kOe.[2]
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Quantitative Magnetic Data

The following tables summarize the key quantitative magnetic properties of Gd3AI2. Due to the
limited available data for Gd3Pd2, a direct quantitative comparison is not possible at this time.

Table 1: Magnetic Ordering and Transition Properties of
Gd3AI2

Property Value Conditions

Crystal Structure Tetragonal [2]

Magnetic Ordering Ferrimagnetic Zero external magnetic field[1]
Curie Temperature (Tc) 281 K [1]

Metamagnetic Transition 40-50 K Magnetic field > 3.0 T[1]

Table 2: Magnetocaloric Effect (MCE) of Gd3AI2

] . Isothermal
o Adiabatic )
Magnetic Field Magnetic Entropy
Temperature Temperature (K)
Change (T) Change (-ASm)
Change (ATad) (K)
(J/kg-K)
0-2 ~2 - 281
0-10 3.4 8.8 50
0-10 7.7 7.2 281

Experimental Protocols

The characterization of the magnetic properties of these compounds involves several key
experimental techniques.

Sample Preparation

Polycrystalline samples of Gd3AI2 are typically prepared by arc-melting high-purity gadolinium
and aluminum in an inert atmosphere (e.g., argon). The resulting ingot is often annealed at a
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high temperature for an extended period to ensure homogeneity. The crystal structure is then
confirmed using X-ray diffraction (XRD).

Magnetic Measurements

Magnetic properties are characterized using a vibrating sample magnetometer (VSM) or a
SQUID (Superconducting Quantum Interference Device) magnetometer.

o Magnetization vs. Temperature (M-T curves): These measurements are performed to
determine the magnetic ordering temperature (Curie temperature). The sample is cooled in
zero field (ZFC) and then measured while warming in a small applied magnetic field.
Subsequently, the sample is cooled in the same field (FC) and measured again. The Curie
temperature is typically identified as the point of sharpest change in magnetization.

e Magnetization vs. Magnetic Field (M-H curves): Isothermal M-H curves are measured at
various temperatures to determine the nature of the magnetic ordering and to look for field-
induced magnetic transitions.

 Arrott Plots: The order of the magnetic phase transition can be investigated using Arrott plots
(M2 vs. H/M). A positive slope indicates a second-order phase transition, while a negative
slope can indicate a first-order transition. For (GdxTb1-x)3Al2 compounds, Arrott plots
indicated a second-order magnetic phase transition.[1]

Magnetocaloric Effect (MCE) Determination

The MCE can be determined both directly and indirectly.

o Direct Measurement: The adiabatic temperature change (ATad) is measured by applying a
magnetic field to the sample under adiabatic conditions and measuring the resulting
temperature change with a thermocouple.

 Indirect Measurement: The isothermal magnetic entropy change (ASm) is calculated from
the magnetization isotherms at different temperatures using the Maxwell relation.

Experimental and Logical Workflow

The following diagram illustrates the typical workflow for the synthesis and characterization of
the magnetic properties of materials like Gd3AI2 and Gd3Pd2.
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Experimental workflow for magnetic material characterization.

Conclusion

This comparative guide highlights the current state of knowledge on the magnetic properties of
Gd3Pd2 and Gd3AI2. Gd3AI2 has been extensively studied, revealing its ferrimagnetic nature,
a Curie temperature of 281 K, and a significant magnetocaloric effect. In contrast, while
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Gd3Pd2 is known to be ferromagnetic, there is a notable lack of detailed, quantitative
experimental data in the public domain. This presents an opportunity for further research to
fully characterize the magnetic and magnetocaloric properties of Gd3Pd2, which would allow
for a more comprehensive comparison and evaluation of its potential for applications in areas
such as magnetic refrigeration.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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